Cas no 71405-00-0 (tert-butyl [1-(benzyloxy)-2-oxoazetidin-3-yl]carbamate)

tert-butyl [1-(benzyloxy)-2-oxoazetidin-3-yl]carbamate structure
71405-00-0 structure
Product Name:tert-butyl [1-(benzyloxy)-2-oxoazetidin-3-yl]carbamate
CAS No:71405-00-0
MF:C15H20N2O4
MW:292.330304145813
CID:976341
PubChem ID:433732
Update Time:2025-04-19

tert-butyl [1-(benzyloxy)-2-oxoazetidin-3-yl]carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl [1-(benzyloxy)-2-oxoazetidin-3-yl]carbamate
    • tert-butyl N-(2-oxo-1-phenylmethoxyazetidin-3-yl)carbamate
    • (2S)-N-(benzyloxy)-2-azetidinone
    • AC1L8W0N
    • AG-G-79597
    • CTK2H9737
    • NSC337389
    • SureCN7723389
    • TERT-BUTYL N-(2-OXO-1-PHENYLMETHOXY-AZETIDIN-3-YL)CARBAMATE
    • 71405-00-0
    • SCHEMBL7723389
    • NSC-337389
    • DTXSID70330942
    • Inchi: 1S/C15H20N2O4/c1-15(2,3)21-14(19)16-12-9-17(13(12)18)20-10-11-7-5-4-6-8-11/h4-8,12H,9-10H2,1-3H3,(H,16,19)
    • InChI Key: VKAPZFAOKYAXOM-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)N1C(C(C1)NC(=O)OC(C)(C)C)=O

Computed Properties

  • Exact Mass: 292.1424
  • Monoisotopic Mass: 292.14230712g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 386
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 67.9Ų

Experimental Properties

  • PSA: 67.87
Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk